Cas no 85815-03-8 (3-Pyridinecarboxylic acid, 2-methoxy-6-phenyl-)

• Product Name: 3-Pyridinecarboxylic acid, 2-methoxy-6-phenyl-
• CAS No: 85815-03-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 4245180
• PubChem ID: 12846708
• Update Time: 2025-04-24

3-Pyridinecarboxylic acid, 2-methoxy-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-methoxy-6-phenyl-
• SCHEMBL14931960
• DB-409785
• 2-Methoxy-6-phenyl-3-pyridinecarboxylic acid
• 85815-03-8

• Inchi： 1S/C13H11NO3/c1-17-12-10(13(15)16)7-8-11(14-12)9-5-3-2-4-6-9/h2-8H,1H3,(H,15,16)
• InChI Key： MAHUYDIBZQZGPS-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(C2=CC=CC=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 229.07389321Da
• Monoisotopic Mass: 229.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-Pyridinecarboxylic acid, 2-methoxy-6-phenyl-

3-Pyridinecarboxylic Acid, 2-Methoxy-6-Phenyl (CAS No. 85815-03-8)

3-Pyridinecarboxylic acid, 2-methoxy-6-phenyl, also known by its CAS number 85815-03-8, is a specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential biological activities. The molecule consists of a pyridine ring substituted with a carboxylic acid group at position 3, a methoxy group at position 2, and a phenyl group at position 6. These substituents contribute to its distinct chemical behavior and functional versatility.

The synthesis of 3-pyridinecarboxylic acid, 2-methoxy-6-phenyl typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the phenyl-substituted pyridine framework with high precision and yield.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The pyridine ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The methoxy group at position 2 enhances the compound's solubility in organic solvents, while the phenyl group at position 6 introduces aromaticity and potential sites for further functionalization. These features make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas.

Recent studies have highlighted the role of 3-pyridinecarboxylic acid, 2-methoxy-6-phenyl in inhibiting specific kinase enzymes associated with cancer progression. For example, researchers have reported that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines. The carboxylic acid group at position 3 plays a critical role in binding to the active site of these kinases, making it a key functional moiety for therapeutic intervention.

In addition to its pharmaceutical applications, this compound has also found utility in the development of advanced materials. Its aromatic structure and functional groups make it suitable for use in organic electronics, where it can serve as a component in semiconducting polymers or as an electron acceptor material. Recent breakthroughs in this area have demonstrated that derivatives of this compound can significantly enhance the performance of organic photovoltaic devices by improving charge transport properties.

The chemical stability and reactivity of 3-pyridinecarboxylic acid, 2-methoxy-6-phenyl have been extensively studied under various conditions. For instance, investigations into its thermal decomposition behavior have revealed that it is stable up to temperatures exceeding 200°C under inert atmospheres. This property makes it suitable for high-temperature synthetic processes without degradation concerns.

In terms of environmental impact, researchers have evaluated the biodegradation potential of this compound under aerobic conditions. Studies indicate that it undergoes moderate biodegradation over extended periods, suggesting that proper waste management practices are essential when handling this material.

The growing interest in green chemistry has led to innovative approaches for recycling and reusing compounds like 3-pyridinecarboxylic acid, 2-methoxy-6-phenyl. For example, researchers have developed catalytic systems that enable the recovery and reuse of this compound from spent reaction mixtures through selective extraction techniques.

In conclusion, 3-pyridinecarboxylic acid, 2-methoxy-6-phenyl (CAS No. 85815-03-8) is a versatile organic compound with diverse applications across multiple disciplines. Its unique structure endows it with valuable chemical properties that continue to drive advancements in drug discovery and materials science. As research progresses, new insights into its potential uses will undoubtedly emerge, further solidifying its importance in modern chemistry.